Cas no 736136-16-6 (trans-4-(3-Chlorobenzoyl)cyclohexane-1-carboxylic acid)

• Product Name: trans-4-(3-Chlorobenzoyl)cyclohexane-1-carboxylic acid
• CAS No: 736136-16-6
• MF: C₁₄H₁₅ClO₃
• MW: 266.720103502274
• CID: 4716576
• Update Time: 2025-07-23

trans-4-(3-Chlorobenzoyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• TRANS-4-(3-CHLOROBENZOYL)CYCLOHEXANE-1-CARBOXYLIC ACID
• trans-4-(3-Chlorobenzoyl)cyclohexanecarboxylic acid
• ICFBGWQDVCVUGG-MGCOHNPYSA-N
• trans-4-(3-Chlorobenzoyl)cyclohexane-1-carboxylic acid

• Inchi： 1S/C14H15ClO3/c15-12-3-1-2-11(8-12)13(16)9-4-6-10(7-5-9)14(17)18/h1-3,8-10H,4-7H2,(H,17,18)
• InChI Key： ICFBGWQDVCVUGG-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C1CCC(C(=O)O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 321
• Topological Polar Surface Area: 54.4

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 447.2±40.0 °C at 760 mmHg
• Flash Point: 224.3±27.3 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

trans-4-(3-Chlorobenzoyl)cyclohexane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on trans-4-(3-Chlorobenzoyl)cyclohexane-1-carboxylic acid

Comprehensive Overview of trans-4-(3-Chlorobenzoyl)cyclohexane-1-carboxylic acid (CAS No. 736136-16-6)

trans-4-(3-Chlorobenzoyl)cyclohexane-1-carboxylic acid (CAS No. 736136-16-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its cyclohexane backbone and 3-chlorobenzoyl substitution, serves as a critical intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals frequently search for terms like "synthesis of trans-4-(3-Chlorobenzoyl)cyclohexane-1-carboxylic acid", "applications of CAS 736136-16-6", and "buy trans-4-(3-Chlorobenzoyl)cyclohexane-1-carboxylic acid", reflecting its relevance in modern chemistry.

The compound's molecular structure features a trans-configuration, which is pivotal for its stereochemical stability and interaction with biological targets. This attribute makes it a valuable building block in drug discovery, particularly for designing enzyme inhibitors and receptor modulators. Recent trends in AI-driven drug discovery and green chemistry have further highlighted the importance of such intermediates, as they align with the demand for sustainable and efficient synthetic routes. Searches like "CAS 736136-16-6 in drug development" and "eco-friendly synthesis of chlorobenzoyl derivatives" underscore these evolving interests.

From a technical perspective, trans-4-(3-Chlorobenzoyl)cyclohexane-1-carboxylic acid exhibits notable solubility in polar organic solvents, facilitating its use in catalytic reactions and crystallization studies. Its carboxylic acid group allows for further functionalization, enabling the creation of derivatives with tailored properties. This versatility has led to inquiries such as "modifications of trans-4-(3-Chlorobenzoyl)cyclohexane-1-carboxylic acid" and "CAS 736136-16-6 derivatives", indicating a robust research focus.

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In summary, trans-4-(3-Chlorobenzoyl)cyclohexane-1-carboxylic acid (CAS No. 736136-16-6) is a multifaceted compound with broad utility in pharmaceuticals, materials science, and chemical synthesis. Its structural features and adaptability continue to inspire research and innovation, addressing contemporary challenges in sustainable chemistry and drug design. As interest grows, so does the demand for detailed information on its properties, applications, and synthetic methodologies.